The monolayers of azobenzene (Az)-containing urea amphiphiles show clear odd–even effects of the alkylene spacer length in respect of the spreading behavior on water and the packing state of the Az chromophore on a quartz substrate.

We designed a composite of carbon quantum dots (CQDs) with a carbon layer (CL) covering Cu2O nanocatalysts (CL@CQDs/Cu2O), which exhibited better photocatalytic performance than pure Cu2O and CQDs/Cu2O particles with good stability and efficiency for CO2 conversion.

The exquisite selectivity of chemical reactions enables the study of rare DNA bases. However, chemical modification of the genome can affect downstream analysis. We report a PCR bias caused by such modification, and exemplify a solution with the synthesis and characterization of a cleavable aldehyde-reactive biotinylation probe.

Iodine-doped graphene has been successfully fabricated through a simple, economical, and scalable approach. The new metal-free catalyst can exhibit a high catalytic activity, long-term stability, and an excellent methanol tolerance for the oxygen reduction reaction.

Methods for conversion of the lignin β-O-4 models into amide derivatives and phenols have been developed, which is achieved via chemo-selective oxidation of the secondary benzylic alcohol and subsequent Cu-catalyzed aerobic amide bond formation.

Treatment of meso-mesityl 5,15-diazaporphyrin with alkyllithiums in toluene at low temperature provided monoalkylated diazachlorins through highly regioselective nucleophilic addition at the β-position near the meso-nitrogen atom.

Carbon-incorporated NiO/Co3O4 concave surface microcubes (denoted as NCMC) are successfully developed from a precursor of Ni3[Co(CN)6]2 for the first time. The NCMC exhibits excellent electrocatalytic activity for the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER) in potassium hydroxide solution, affording a current density of 10 mA cm−2 at 169.5 mV for the HER and 290 mV for the OER, respectively. This communication describes a rational design of MOF-derived mixed metal oxides as electrocatalysts for overall water splitting, promoting the further development of MOF materials in the field of energy conversion.

Photolysis of perfluoroazooctane with diamond powders led to chemical modification of the surface with the introduction of perfluorooctyl ester and ether functional groups, the presence of which was confirmed by means of FT-IR, XPS and 19F NMR measurements.

A versatile methodology for the modification of single walled carbon nanotubes (SWCNTs) through an inverse electron demand Diels–Alder reaction with tetrazine-AuNPs (1-AuNPs) under ambient conditions is described. A robust covalently bonded hybrid nanocomposite is formed.

A novel protocol for the construction of functionalized (Z)-3-(1(-arylamino)-2-oxoarylidene)indolin-2-ones (AOIDOs) from isatins 1 with nitro-substituted enamines 2via an unprecedented cascade reaction catalyzed by sulfamic acid is developed. The AOIDOs are prepared by simply refluxing a mixture of isatins with a wide variety of nitro-substituted enamines. Interestingly, the AOIDOs 3 were formed through the novel cascade reaction involving a unique cleavage of two C–N bonds of the nitro-substituted enamines. Overall, the novel reaction is accomplished by the formation of three new bonds and the cleavage of two C–N bonds in a single step. This protocol can be used in the synthesis of a wide variety of AOIDOs and is suitable for combinatorial and parallel syntheses of natural-like AOIDO products.